N-(3-chloro-2-methylphenyl)-2-(pyrimidin-4-ylthio)acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-pyrimidin-4-ylsulfanylacetamide
• InChI: InChI=1S/C13H12ClN3OS/c1-9-10(14)3-2-4-11(9)17-12(18)7-19-13-5-6-15-8-16-13/h2-6,8H,7H2,1H3,(H,17,18)
• InChI Key: DLFHERCGVJVOJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NC=NC=C2
• Molecular Formula: C13H12ClN3OS
• Molecular Weight: 293.77 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(pyrimidin-4-ylthio)acetamide, also known as CP-690,550, is a small molecule inhibitor of Janus kinases (JAKs). This compound has been extensively studied for its potential therapeutic applications in a variety of diseases, including rheumatoid arthritis, psoriasis, and inflammatory bowel disease.

Scientific Research Applications

Synthesis and Chemical Properties

N-(3-chloro-2-methylphenyl)-2-(pyrimidin-4-ylthio)acetamide is a compound with potential applications in various fields due to its unique chemical structure. Research has explored its synthesis and chemical properties, contributing to the understanding of its potential applications. For instance, studies have developed synthetic routes to pyrimidine derivatives, demonstrating the compound's versatility in chemical reactions and its potential as a precursor for various chemical entities with potential biological activities (Brown & Waring, 1977).

Biological Activities

The compound's derivatives have shown promising biological activities, including antimicrobial and antituberculosis effects. A study synthesized isoniazid clubbed pyrimidine derivatives and evaluated them for antimicrobial and antituberculosis activity, showcasing the compound's potential in pharmaceutical applications (Soni & Patel, 2017). Furthermore, derivatives of this compound have been investigated for their antitumor activities. For example, a series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives was synthesized, with some showing mild to moderate activity against human breast adenocarcinoma cell line MCF7, indicating the compound's potential in cancer therapy (El-Morsy, El-Sayed, & Abulkhair, 2017).

Crystal Structure Analysis

Crystal structure analyses of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and related compounds have provided insights into their molecular conformations. These studies contribute to understanding how structural features impact biological activity and offer a basis for the design of new compounds with improved efficacy (Subasri et al., 2016).